Cas no 1184705-96-1 (1-[(1,3-dimethylbutylamino)methyl]cyclohexanol)

• Product Name: 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol
• CAS No: 1184705-96-1
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5186802
• PubChem ID: 60902197
• Update Time: 2026-03-05

1-[(1,3-dimethylbutylamino)methyl]cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-{[(4-methylpentan-2-yl)amino]methyl}cyclohexan-1-ol
• 1-(((4-methylpentan-2-yl)amino)methyl)cyclohexan-1-ol
• 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol

• Inchi： 1S/C13H27NO/c1-11(2)9-12(3)14-10-13(15)7-5-4-6-8-13/h11-12,14-15H,4-10H2,1-3H3
• InChI Key： UPDXJEOOUSNHII-UHFFFAOYSA-N
• SMILES： OC1(CNC(C)CC(C)C)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 2.9
• Topological Polar Surface Area: 32.299

Additional information on 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol

Comprehensive Overview of 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol (CAS No. 1184705-96-1)

The compound 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol (CAS No. 1184705-96-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound is often explored for its potential applications in drug development, particularly in targeting neurological and metabolic pathways. Researchers are increasingly interested in its cyclohexanol backbone and dimethylbutylamino side chain, which contribute to its distinct physicochemical properties.

One of the most frequently searched questions about 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol revolves around its synthesis and purification methods. Given the growing demand for high-purity compounds in the pharmaceutical industry, optimizing the synthesis of this molecule is a hot topic. Advanced techniques such as HPLC purification and catalytic hydrogenation are often discussed in relation to its production. Additionally, its solubility in organic solvents like DMSO and ethanol makes it a versatile candidate for formulation studies.

Another area of interest is the potential therapeutic applications of 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol. Recent studies have investigated its role as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in treating conditions like chronic pain and inflammation. The compound's ability to cross the blood-brain barrier (BBB) has also sparked curiosity, as it could be leveraged for central nervous system (CNS) drug development. These attributes align with the current trend of exploring small-molecule therapeutics for neurodegenerative diseases.

From a chemical perspective, the stability of 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol under various conditions is a key consideration for industrial applications. Questions about its thermal degradation profile and compatibility with excipients are commonly raised in forums and research papers. The compound's logP value, which indicates its lipophilicity, is another critical parameter for drug formulation, as it influences absorption and bioavailability.

Environmental and safety aspects of 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol are also under scrutiny, particularly in light of increasing regulatory demands for green chemistry practices. Researchers are exploring eco-friendly synthesis routes and biodegradable derivatives to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

In summary, 1-[(1,3-dimethylbutylamino)methyl]cyclohexanol (CAS No. 1184705-96-1) is a compound of significant scientific and industrial interest. Its unique structure, potential therapeutic applications, and relevance to modern research trends make it a subject worth exploring further. As the demand for innovative small-molecule drugs grows, this compound is likely to remain a focal point in both academic and commercial research.